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Compound of Interest

Compound Name: Cinnoline-4-carboxylic acid

Cat. No.: B1346944 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical compounds are paramount to ensuring laboratory safety and

environmental protection. This guide provides detailed procedures for the safe disposal of

Cinnoline-4-carboxylic acid, a compound utilized in various research applications. Adherence

to these guidelines is essential for maintaining a safe laboratory environment and complying

with regulatory standards.

Safety and Handling Precautions
Before initiating any disposal procedures, it is crucial to handle Cinnoline-4-carboxylic acid
with appropriate personal protective equipment (PPE). This includes, but is not limited to,

safety goggles, chemical-resistant gloves, and a lab coat. Work should be conducted in a well-

ventilated area or under a chemical fume hood to avoid inhalation of dust or fumes.[1][2][3]

Quantitative Data Summary
The following table summarizes the key chemical and physical properties of Cinnoline-4-
carboxylic acid, along with its known hazards. This information is critical for a comprehensive

understanding of the compound's risk profile.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1346944?utm_src=pdf-interest
https://www.benchchem.com/product/b1346944?utm_src=pdf-body
https://www.benchchem.com/product/b1346944?utm_src=pdf-body
https://aksci.com/sds/Y5448_SDS.pdf
https://aksci.com/sds/3834CV_SDS.pdf
https://www.fishersci.com/store/msds?partNumber=AAL15133&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b1346944?utm_src=pdf-body
https://www.benchchem.com/product/b1346944?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1346944?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

Molecular Formula C₉H₆N₂O₂ [4][5]

Molecular Weight 174.16 g/mol [4][5]

Appearance Powder

Melting Point 175 °C (decomposes) [6]

GHS Hazard Statements H302, H315, H319, H335 [4]

Hazard Classifications

Acute Toxicity, Oral (Category

4), Skin Irritation (Category 2),

Eye Irritation (Category 2),

Specific target organ toxicity —

single exposure (Category 3),

Respiratory tract irritation

[3][4]

GHS Hazard Statement Codes:

H302: Harmful if swallowed

H315: Causes skin irritation

H319: Causes serious eye irritation

H335: May cause respiratory irritation

Step-by-Step Disposal Protocol
The disposal of Cinnoline-4-carboxylic acid must be carried out in accordance with federal,

state, and local environmental regulations.[1] Under no circumstances should this chemical be

disposed of down the drain or in regular waste streams.[1][7]

1. Waste Collection and Segregation:

Collect waste Cinnoline-4-carboxylic acid, including any contaminated materials (e.g., filter

paper, gloves, weighing boats), in a designated and clearly labeled hazardous waste

container.
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The container must be compatible with the chemical, in good condition, and have a secure

lid.

Do not mix Cinnoline-4-carboxylic acid waste with other incompatible chemical waste

streams.

2. Labeling and Storage:

Properly label the hazardous waste container with the full chemical name ("Cinnoline-4-
carboxylic acid"), the associated hazards (e.g., "Irritant," "Harmful"), and the accumulation

start date.

Store the sealed waste container in a designated, well-ventilated, and secure secondary

containment area away from incompatible materials.[3]

3. Arrange for Professional Disposal:

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

chemical waste disposal company to arrange for the pickup and disposal of the waste.

Provide the waste disposal company with a copy of the Safety Data Sheet (SDS) for

Cinnoline-4-carboxylic acid.

The primary method of disposal for this type of compound is typically high-temperature

incineration at a licensed facility.[7]

4. Decontamination of Work Area:

After handling and packaging the waste, thoroughly decontaminate the work area, including

benchtops and any equipment used, with an appropriate cleaning agent.

Dispose of any cleaning materials (e.g., wipes, absorbent pads) as hazardous waste along

with the Cinnoline-4-carboxylic acid.

5. Emergency Procedures:

In case of a spill, evacuate the area and prevent others from entering.
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Wearing appropriate PPE, contain the spill using an inert absorbent material (e.g.,

vermiculite, sand).

Collect the absorbed material into a designated hazardous waste container and dispose of it

following the procedures outlined above.[1]

For detailed first-aid measures in case of exposure, refer to the compound's SDS.[2][3]

Disposal Workflow Diagram
The following diagram illustrates the logical flow of the disposal process for Cinnoline-4-
carboxylic acid.
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Caption: Workflow for the proper disposal of Cinnoline-4-carboxylic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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